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Introduction

23-Nor-6-oxopristimerol is a naturally occurring phenolic dinor-triterpene belonging to the
friedo-oleanane class.[1] First isolated from the bark of Kokoona zeylanica, this compound is a
member of the broader celastroloids, a group of secondary metabolites characteristic of the
Celastraceae family known for their diverse biological activities.[1][2] While research on this
specific molecule is limited, its structural similarity to other bioactive triterpenoids from this plant
family, such as pristimerin and celastrol, suggests potential for further investigation in drug
discovery and development. This technical guide provides a comprehensive overview of the
known physical and chemical properties of 23-Nor-6-oxopristimerol, details of its isolation,
and a discussion of the potential biological activities based on related compounds.

Physical and Chemical Properties

The physical and chemical properties of 23-Nor-6-oxopristimerol are summarized below. The
data is primarily derived from the initial isolation and characterization studies.
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Property Value Reference
Molecular Formula C29H380s5 [1]
Molecular Weight 466.61 g/mol [1]
Appearance Amorphous solid [2]
CAS Number 118172-79-5 [1]

Table 1: Physical and Chemical Properties of 23-Nor-6-oxopristimerol

Spectral Data

Detailed spectral data is crucial for the identification and characterization of 23-Nor-6-
oxopristimerol. The following tables summarize the key spectral features as reported in the

literature.

Spectral Technique Key Absorptions/Signals

3620-3218 cm~1 (hydroxyl), 1708 cm~1

Infrared (IR) (carbonyl)

Mass Spectrometry (MS) Molecular ion peak consistent with C29H3sOs

Table 2: Infrared and Mass Spectrometry Data for 23-Nor-6-oxopristimerol

1H NMR (CDCI3) & (ppm) 13C NMR (CDCIs) & (ppm)

Resonances indicative of a triterpenoid
Signals corresponding to methyl groups, skeleton, including methyl, methylene, methine,
aromatic protons, and protons alpha to carbonyl  and quaternary carbons, as well as signals for
and hydroxyl groups. carbonyl, aromatic, and hydroxyl-bearing

carbons.

Table 3: Summary of NMR Spectral Data for 23-Nor-6-oxopristimerol (Note: Detailed peak
assignments are not available in the readily accessible literature and would be found in the
original 1988 Phytochemistry publication by Gamlath et al.)
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Experimental Protocols
Isolation of 23-Nor-6-oxopristimerol

The isolation of 23-Nor-6-oxopristimerol was first described by Gamlath et al. from the bark of
Kokoona zeylanica. The general procedure involves solvent extraction followed by

chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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